Cas no 2137066-64-7 (2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)-)

• Product Name: 2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)-
• CAS No: 2137066-64-7
• MF: C₁₂H₁₆ClF₂NO₅
• MW: 327.708950042725
• CID: 5256116
• Update Time: 2023-08-25

2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)- Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl 4-chloromethyl (1S,4S,6R)-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylate
• 5-O-tert-butyl 4-O-(chloromethyl) (1S,4S,6R)-7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-4,5-dicar
• 2-Oxa-5-azabicyclo[4.1.0]heptane-4,5-dicarboxylic acid, 7,7-difluoro-, 4-(chloromethyl) 5-(1,1-dimethylethyl) ester, (1S,4S,6R)-

• Inchi： 1S/C12H16ClF2NO5/c1-11(2,3)21-10(18)16-6(9(17)20-5-13)4-19-8-7(16)12(8,14)15/h6-8H,4-5H2,1-3H3/t6-,7+,8-/m0/s1
• InChI Key： XMXILPCVSSFNQS-RNJXMRFFSA-N
• SMILES： ClCOC([C@@H]1CO[C@@H]2C([C@@H]2N1C(=O)OC(C)(C)C)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 2
• Topological Polar Surface Area: 65.099